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Introduction

Sophoraflavanone G is a prenylated flavonoid predominantly isolated from the roots of
Sophora flavescens and other species of the Sophora genus. This natural compound has
garnered significant scientific interest due to its diverse and potent pharmacological activities.
Exhibiting a broad spectrum of effects, including anti-inflammatory, anticancer, antimicrobial,
antioxidant, and neuroprotective properties, Sophoraflavanone G presents a promising
scaffold for the development of novel therapeutics. This technical guide provides a
comprehensive review of the existing literature on Sophoraflavanone G, with a focus on its
guantitative biological data, detailed experimental methodologies, and the underlying molecular
signaling pathways.

Pharmacological Activities of Sophoraflavanone G

Sophoraflavanone G modulates a variety of biological processes, making it a molecule of high
interest for therapeutic applications. Its multifaceted nature is evident in its ability to target key
pathways involved in major diseases.

Anti-inflammatory Activity
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Sophoraflavanone G has demonstrated significant anti-inflammatory effects across various in
vitro and in vivo models. It effectively reduces the production of pro-inflammatory mediators
such as nitric oxide (NO) and prostaglandin E2 (PGE2).[1][2] Furthermore, it has been shown
to decrease the expression of pro-inflammatory cytokines, including interleukin-13 (IL-1(3),
interleukin-6 (IL-6), and tumor necrosis factor-a (TNF-a).[1][3]

Anticancer Activity

The anticancer potential of Sophoraflavanone G has been observed in several cancer cell
lines. It induces apoptosis (programmed cell death) and can arrest the cell cycle, thereby
inhibiting tumor cell proliferation.[4][5] Studies have shown its efficacy against human leukemia,
triple-negative breast cancer, and other tumor types.[5][6] The cytotoxic effects are often
mediated through the activation of caspase cascades and modulation of apoptotic proteins.[5]

[7]

Antimicrobial Activity

Sophoraflavanone G exhibits potent antibacterial activity against a range of pathogens,
including methicillin-resistant Staphylococcus aureus (MRSA).[8] It has been shown to act
synergistically with conventional antibiotics, enhancing their efficacy and potentially overcoming
antibiotic resistance.[8]

Quantitative Data Summary

The following tables summarize the quantitative data on the biological activities of
Sophoraflavanone G, providing a comparative overview of its potency in various experimental
settings.

Table 1: Anticancer Activity of Sophoraflavanone G

Cell Line Cancer Type Assay IC50 Value Reference

Various tumor ]
I Various MTT assay ~20 uM [4]
cells

Table 2: Antimicrobial Activity of Sophoraflavanone G
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Microorganism Activity MIC/MBC Value Reference

Methicillin-resistant

Staphylococcus Minimum Inhibitory
) 0.5-8 pg/mL [8]
aureus (MRSA) (10 Concentration (MIC)
clinical isolates)
Mutans streptococci Minimum Bactericidal
) ) 0.5-4 pg/mL
(16 strains) Concentration (MBC)

Key Signaling Pathways Modulated by
Sophoraflavanone G

Sophoraflavanone G exerts its biological effects by modulating several key intracellular
signaling pathways that are crucial in the pathogenesis of inflammation, cancer, and other

diseases.

Mitogen-Activated Protein Kinase (MAPK) Pathway

The MAPK pathway, which includes ERK1/2, p38 MAPK, and JNK, is a critical regulator of
cellular processes such as proliferation, differentiation, and apoptosis. Sophoraflavanone G
has been shown to inhibit the phosphorylation of ERK1/2, p38, and JNK in various cell types,
thereby blocking downstream signaling events.[9][10] This inhibition of the MAPK cascade is a
key mechanism underlying its anti-inflammatory and anticancer activities.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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